Cas no 752986-92-8 ((R)-2,4-bis-tert-butoxycarbonylamino-butyric acid)

• Product Name: (R)-2,4-bis-tert-butoxycarbonylamino-butyric acid
• CAS No: 752986-92-8
• MF: C₁₄H₂₆N₂O₆
• MW: 318.366044521332
• MDL: MFCD11858326
• CID: 2181885
• PubChem ID: 51340375
• Update Time: 2025-05-20

(R)-2,4-bis-tert-butoxycarbonylamino-butyric acid Chemical and Physical Properties

Names and Identifiers

• (R)-2,4-bis-tert-butoxycarbonylamino-butyric acid
• Boc-D-Dab(Boc).DCHA
• (2R)-2,4-bis[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• (R)-2,4-Bis-tert-butoxycarbonylamino-butyric acid, AldrichCPR
• (R)-2,4-Bis((tert-butoxycarbonyl)amino)butanoicacid
• Butanoic acid, 2,4-bis[[(1,1-dimethylethoxy)carbonyl]amino]-, (2R)-
• AC6753
• (2R)-2,4-bis({[(tert-butoxy)carbonyl]amino})butanoic acid
• (R)-2,4-Bis[Boc-amino]butyric Acid
• SCHEMBL18281226
• (R)-2,4-Bis-t-butoxycarbonylamino-butyric acid (Boc-D-Dab(Boc)-OH)
• CS-0341480
• (R)-2,4-Bis((tert-butoxycarbonyl)amino)butanoic acid
• DB-257985
• (2R)-2,4-BIS[(TERT-BUTOXYCARBONYL)AMINO]BUTANOIC ACID
• 752986-92-8
• AKOS016344761
• MFCD11858326
• C14H26N2O6

• MDL： MFCD11858326
• Inchi： 1S/C14H26N2O6/c1-13(2,3)21-11(19)15-8-7-9(10(17)18)16-12(20)22-14(4,5)6/h9H,7-8H2,1-6H3,(H,15,19)(H,16,20)(H,17,18)/t9-/m1/s1
• InChI Key： JIYZOHCBABALOE-SECBINFHSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CCNC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 318.17908655g/mol
• Monoisotopic Mass: 318.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-2,4-bis-tert-butoxycarbonylamino-butyric acid

Introduction to (R)-2,4-bis-tert-butoxycarbonylamino-butyric acid (CAS No. 752986-92-8)

(R)-2,4-bis-tert-butoxycarbonylamino-butyric acid (CAS No. 752986-92-8) is a chiral amino acid derivative that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound is characterized by its unique structural features, including two tert-butoxycarbonyl (Boc) protecting groups and a chiral center at the C2 position. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis due to its stability under mild conditions and ease of removal with acids. In the context of (R)-2,4-bis-tert-butoxycarbonylamino-butyric acid, the Boc groups protect the amino functionalities, allowing for selective reactions at other sites of the molecule. This protection strategy is crucial for the synthesis of complex peptides and proteins, where precise control over reactivity is essential.

The chiral center at the C2 position of (R)-2,4-bis-tert-butoxycarbonylamino-butyric acid is another key feature that contributes to its utility in asymmetric synthesis. Chiral compounds are essential in pharmaceutical research because they can exhibit different biological activities depending on their enantiomeric form. The (R) enantiomer, in particular, has been shown to have distinct properties compared to its (S) counterpart, making it a preferred choice for certain applications.

Recent studies have highlighted the potential of (R)-2,4-bis-tert-butoxycarbonylamino-butyric acid in the development of novel therapeutics. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can be used as a building block for the synthesis of peptidomimetics with potent anti-inflammatory properties. The researchers found that derivatives of (R)-2,4-bis-tert-butoxycarbonylamino-butyric acid were effective in inhibiting pro-inflammatory cytokines, suggesting their potential as therapeutic agents for inflammatory diseases.

Another area where (R)-2,4-bis-tert-butoxycarbonylamino-butyric acid has shown promise is in the field of cancer research. A study published in *Cancer Research* reported that this compound can be used to synthesize small molecules that target specific signaling pathways involved in cancer progression. The researchers synthesized a series of derivatives and evaluated their efficacy in inhibiting tumor growth in vitro and in vivo. The results indicated that certain derivatives exhibited significant anti-tumor activity, making them promising candidates for further development.

In addition to its applications in drug discovery, (R)-2,4-bis-tert-butoxycarbonylamino-butyric acid has also been explored for its use in materials science. A recent study published in *Advanced Materials* demonstrated that this compound can be incorporated into polymers to create biodegradable materials with tunable properties. The researchers found that the presence of the Boc groups and the chiral center allowed for precise control over the polymer's degradation rate and mechanical properties, making it suitable for applications such as drug delivery systems and tissue engineering scaffolds.

The synthesis of (R)-2,4-bis-tert-butoxycarbonylamino-butyric acid typically involves several steps, including the protection of amino groups with Boc reagents and the introduction of chirality through asymmetric synthesis methods. One common approach is to use chiral auxiliaries or catalysts to achieve high enantioselectivity during the synthesis process. This ensures that the desired (R) enantiomer is obtained with high purity, which is crucial for downstream applications.

The characterization of (R)-2,4-bis-tert-butoxycarbonylamino-butyric acid is typically performed using a combination of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and IR (Infrared Spectroscopy). These methods provide detailed information about the molecular structure and purity of the compound, ensuring its suitability for use in various applications.

In conclusion, (R)-2,4-bis-tert-butoxycarbonylamino-butyric acid (CAS No. 752986-92-8) is a versatile compound with a wide range of applications in chemical biology and pharmaceutical research. Its unique structural features, including the tert-butyl protecting groups and chiral center, make it an ideal intermediate for the synthesis of bioactive molecules and therapeutic agents. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific endeavors.